4-methoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H19N3O6/c1-24-13-7-5-11(6-8-13)17(23)20-19-22-21-18(28-19)12-9-14(25-2)16(27-4)15(10-12)26-3/h5-10H,1-4H3,(H,20,22,23)
• InChI Key: ACEDPZOEZVKLKR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H19N3O6
• Molecular Weight: 385.4 g/mol
• CAS No.: 891117-41-2

Description

4-methoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H19N3O6 and its molecular weight is 385.376. The purity is usually 95%.
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Scientific Research Applications

Nematocidal Activity

Research has shown that derivatives of 1,2,4-oxadiazole, including compounds structurally similar to 4-methoxy-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, exhibit promising nematocidal activities. Specifically, these compounds have demonstrated significant mortality effects against Bursaphelenchus xylophilus, a type of nematode. This suggests potential applications in developing nematicides for agricultural purposes (Liu, Wang, Zhou, & Gan, 2022).

Anticancer Properties

Another research area of interest is the synthesis of oxadiazole derivatives for anticancer applications. Certain compounds with structural similarities to this compound have shown efficacy against various cancer cell lines, indicating their potential as lead compounds in cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antimicrobial and Antifungal Effects

Compounds in the oxadiazole class, similar to the chemical , have demonstrated antimicrobial and antifungal activities. This suggests their potential use in developing new antibiotics and antifungal agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Applications in Organic Light-Emitting Diodes (OLEDs)

Research on oxadiazole derivatives has also extended into the field of electronics, particularly in the development of materials for Organic Light-Emitting Diodes (OLEDs). These compounds have shown potential as hole-blocking materials, crucial for enhancing the efficiency and performance of OLEDs (Wang, Jung, Hua, Pearson, Bryce, Petty, Batsanov, Goeta, & Howard, 2001).

Mechanism of Action

Target of Action

Compounds containing the trimethoxyphenyl group have been known to inhibit various targets such as tubulin, heat shock protein 90 (hsp90), thioredoxin reductase (trxr), histone lysine-specific demethylase 1 (hlsd1), activin receptor-like kinase-2 (alk2), p-glycoprotein (p-gp), and platelet-derived growth factor receptor β .

Mode of Action

It can be inferred from the known actions of similar compounds that it may interact with its targets, leading to inhibition or modulation of their activity .

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that it may affect pathways related to cell growth and proliferation, oxidative stress response, and signal transduction .

Result of Action

Based on the known actions of similar compounds, it can be inferred that it may lead to inhibition of cell growth and proliferation, modulation of oxidative stress response, and alteration of signal transduction .

Biochemical Analysis

Biochemical Properties

The 4-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide compound interacts with various enzymes, proteins, and other biomolecules. The TMP group in the compound has been associated with notable anti-cancer effects by effectively inhibiting tubulin, heat shock protein 90 (Hsp90), thioredoxin reductase (TrxR), histone lysine-specific demethylase 1 (HLSD1), activin receptor-like kinase-2 (ALK2), P-glycoprotein (P-gp), and platelet-derived growth factor receptor β .

Cellular Effects

The 4-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide compound has shown significant effects on various types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, it has displayed notable anti-cancer effects by effectively inhibiting tubulin .

Molecular Mechanism

The mechanism of action of 4-methoxy-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide at the molecular level involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . For example, the TMP group in the compound has a critical role in the fitting of the colchicine and combretastatin analogs into the colchicine binding site (CBS) of the αβ-tubulin heterodimer .